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Compound of Interest

Compound Name: Allylcyclohexane

Cat. No.: B1217954

Application Notes and Protocols for
Allylcyclohexane

For Researchers, Scientists, and Drug Development Professionals

These notes provide comprehensive guidelines for the safe handling and storage of
allylcyclohexane in a laboratory setting. Adherence to these protocols is crucial for minimizing
risks associated with this chemical.

Overview and Hazards

Allylcyclohexane (CAS No. 2114-42-3) is a flammable liquid and vapor that can be toxic if
swallowed and may cause serious eye damage.[1][2] It is essential to handle this compound
with care, utilizing appropriate personal protective equipment (PPE) and working in a well-
ventilated area.[2][3]

Primary Hazards:[1]

Flammable liquid and vapor

Toxic if swallowed

May be fatal if swallowed and enters airways

Causes serious eye damage
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e May cause long-lasting harmful effects to aquatic life

Quantitative Data

A summary of the key physical and chemical properties of allylcyclohexane is provided in the

table below for easy reference.

Property Value Source
Molecular Formula CoHise [1114]
Molecular Weight 124.22 g/mol [1][4]
Appearance CoIorIfess. to almost colorless 2]
clear liquid

Boiling Point 148-149 °C at 760 mmHg [5]
Density 0.803 g/mL at 25 °C [5]
Flash Point 29 °C (84.2 °F) [5]
Solubility Sparingly soluble in water [2]

Experimental Protocols
Protocol 1: General Handling of Allylcyclohexane

This protocol outlines the standard procedure for safely handling allylcyclohexane in a

laboratory environment.

1.1. Personal Protective Equipment (PPE):

Standard EN 149 approved respirator.[3]

Eye Protection: Wear chemical safety goggles and a face shield.[3][5]
Hand Protection: Wear appropriate chemical-resistant gloves (e.g., Nitrile rubber).[3]
Body Protection: Wear a flame-retardant lab coat and closed-toe shoes.[3]

Respiratory Protection: If ventilation is inadequate, use a NIOSH/MSHA or European
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1.2. Engineering Controls:
e Work in a well-ventilated area, preferably within a chemical fume hood.[3]
o Use explosion-proof electrical, ventilating, and lighting equipment.[2][3]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[3]

1.3. Handling Procedure:

Before handling, ensure all ignition sources (open flames, hot surfaces, sparks) are removed
from the area.[3][6]

e Ground and bond containers when transferring the material to prevent static discharge.[2][6]
¢ Use only non-sparking tools.[3][6]

e Avoid contact with skin, eyes, and clothing.[3]

e Do not inhale vapors or mists.[3]

o Keep the container tightly closed when not in use.[2][3]

e Do not eat, drink, or smoke in the handling area.[2]

Protocol 2: Storage of Allylcyclohexane

This protocol describes the requirements for the safe storage of allylcyclohexane.

2.1. Storage Conditions:

Store in a cool, dry, and well-ventilated area.[2][3]

Keep containers tightly closed.[2][3]

Store away from heat, sparks, open flames, and other ignition sources.[2][3]

Store in a locked cabinet or designated flammable liquids storage area.[2][3]
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2.2. Incompatible Materials:

» Keep away from strong oxidizing agents.

Protocol 3: Accidental Release Measures

This protocol details the steps to be taken in the event of an allylcyclohexane spill.

3.1. Small Spills:

Remove all sources of ignition.[3][6]

Ensure adequate ventilation.[3][6]

Wear appropriate PPE as described in Protocol 1.1.

Absorb the spill with an inert, non-combustible material (e.g., sand, earth, vermiculite).[3][6]

Collect the absorbed material using non-sparking tools and place it in a suitable, labeled
container for disposal.[3][6]

3.2. Large Spills:
» Evacuate the area immediately.
» Contact the appropriate emergency response team.

o Follow all institutional and local regulations for large chemical spills.

Protocol 4: First-Aid Measures

This protocol provides immediate first-aid instructions in case of exposure to allylcyclohexane.

o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes. Seek immediate medical attention.[3][6]

» Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water or
shower for at least 15 minutes. If skin irritation persists, call a physician.[3][6]
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 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Get
medical attention if symptoms occur.[3][6]

 Ingestion: Do NOT induce vomiting. Call a physician or poison control center immediately. If
vomiting occurs naturally, have the victim lean forward.[3]

Protocol 5: Fire-Fighting Measures

This protocol outlines the procedures for extinguishing fires involving allylcyclohexane.

Suitable Extinguishing Media: Use carbon dioxide (COz), dry chemical powder, or alcohol-
resistant foam.[3] Water spray can be used to cool closed containers.

» Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.

» Specific Hazards: The vapors are heavier than air and may travel to a source of ignition and
flash back.[3][6] Containers may explode when heated.[3]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[3]

Visualizations

Below is a logical workflow for the risk assessment and control process when working with
allylcyclohexane.
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Risk Assessment
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Caption: Risk assessment and control workflow for allylcyclohexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217954?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

